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Compound of Interest

Compound Name: Citreoviridin

Cat. No.: B190807 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the sample preparation and

analysis of Citreoviridin in maize, a neurotoxic mycotoxin of significant concern for food safety

and toxicology studies. The following protocols offer robust and validated techniques for the

extraction, purification, and quantification of Citreoviridin, ensuring accurate and reproducible

results.

Quantitative Data Summary
The selection of a sample preparation method can significantly impact the recovery and

sensitivity of the analysis. Below is a summary of quantitative data from validated methods for

Citreoviridin analysis in maize.
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Note: Recovery rates and detection limits can vary based on the specific maize matrix,

contamination level, and instrumentation used.

Experimental Protocols
Protocol 1: Dichloromethane Extraction with SPE
Cleanup
This protocol is a reliable method for the quantitative determination of Citreoviridin in maize

and is suitable for analysis by HPLC with fluorescence detection.[1]

1. Sample Preparation and Extraction:
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Grind a representative sample of maize to a fine powder (e.g., to pass a 20-mesh sieve).

Weigh 50 g of the ground maize into a 500 mL blender jar.

Add 200 mL of dichloromethane to the blender jar.

Blend at high speed for 2 minutes.

Filter the extract through fluted filter paper into a 250 mL graduated cylinder.

Record the volume of the filtrate.

Transfer the filtrate to a 500 mL round-bottom flask and evaporate to dryness using a rotary

evaporator at a temperature not exceeding 50°C.

2. Solid-Phase Extraction (SPE) Cleanup:

Silica SPE Column:

Condition a silica SPE cartridge (e.g., 6 mL, 500 mg) by washing with 6 mL of hexane.

Dissolve the residue from the extraction step in 2 mL of dichloromethane and apply it to

the conditioned silica cartridge.

Wash the flask with another 2 mL of dichloromethane and add it to the cartridge.

Wash the cartridge with 6 mL of hexane, followed by 6 mL of dichloromethane. Discard

these washes.

Elute the Citreoviridin from the silica cartridge with 10 mL of dichloromethane:acetone

(9:1, v/v).

Collect the eluate and evaporate to dryness under a gentle stream of nitrogen.

Amino SPE Column:

Condition an amino SPE cartridge (e.g., 3 mL, 500 mg) by washing with 5 mL of hexane.
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Dissolve the residue from the silica cleanup in 2 mL of dichloromethane and apply it to the

conditioned amino cartridge.

Wash the cartridge with 5 mL of dichloromethane:hexane (1:1, v/v). Discard the wash.

Elute the Citreoviridin with 10 mL of dichloromethane:acetone (9:1, v/v).

Collect the eluate and evaporate to dryness.

Reconstitute the final residue in a known volume of mobile phase for HPLC analysis.

3. HPLC Analysis:

Column: Normal-phase silica column.

Mobile Phase: Ethyl acetate-hexane (75 + 25).[1]

Flow Rate: 1.5 mL/min.[1]

Detection: Fluorescence detector with excitation at 388 nm and emission at 480 nm.[1]

Injection Volume: 100 µL.

Protocol 2: Acetonitrile Extraction with QuEChERS
Cleanup
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined

approach for multi-mycotoxin analysis and can be adapted for Citreoviridin, particularly for LC-

MS/MS analysis.[2]

1. Sample Preparation and Extraction:

Weigh 5 g of homogenized maize sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile with 0.1% formic acid.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic

dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).
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Vortex vigorously for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a 2 mL d-SPE

tube containing a cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18).

Vortex for 30 seconds.

Centrifuge at 10,000 rpm for 5 minutes.

Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS

analysis.

3. LC-MS/MS Analysis:

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient of water and methanol or acetonitrile, both containing a small

percentage of a modifier like formic acid or ammonium formate, is common.

Ionization Mode: Electrospray ionization (ESI) in positive mode is generally suitable for

Citreoviridin.

MS/MS Detection: Monitor for specific precursor and product ion transitions for Citreoviridin
to ensure selectivity and sensitivity.
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Caption: Experimental workflow for Citreoviridin analysis in maize.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. academic.oup.com [academic.oup.com]

2. Frontiers | Development and validation of a QuEChERS-LC-MS/MS method for
determination of multiple mycotoxins in maize and sorghum from Botswana [frontiersin.org]

To cite this document: BenchChem. [Application Notes and Protocols for Citreoviridin
Analysis in Maize]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190807#sample-preparation-techniques-for-
citreoviridin-analysis-in-maize]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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